Cas no 2228578-80-9 (1-(3-bromo-5-chloro-2-methoxyphenyl)prop-2-en-1-ol)

• Product Name: 1-(3-bromo-5-chloro-2-methoxyphenyl)prop-2-en-1-ol
• CAS No: 2228578-80-9
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 6420033
• PubChem ID: 165645810
• Update Time: 2025-10-31

1-(3-bromo-5-chloro-2-methoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-chloro-2-methoxyphenyl)prop-2-en-1-ol
• 2228578-80-9
• EN300-1927813

• Inchi： 1S/C10H10BrClO2/c1-3-9(13)7-4-6(12)5-8(11)10(7)14-2/h3-5,9,13H,1H2,2H3
• InChI Key： WJPHUOISHHPSDC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)C(C=C)O)Cl

Computed Properties

• Exact Mass: 275.95527g/mol
• Monoisotopic Mass: 275.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-bromo-5-chloro-2-methoxyphenyl)prop-2-en-1-ol

Comprehensive Overview of 1-(3-bromo-5-chloro-2-methoxyphenyl)prop-2-en-1-ol (CAS No. 2228578-80-9): Properties, Applications, and Industry Insights

The compound 1-(3-bromo-5-chloro-2-methoxyphenyl)prop-2-en-1-ol (CAS No. 2228578-80-9) is a specialized organic molecule featuring a unique combination of functional groups, including a bromo, chloro, and methoxy substituents on an aromatic ring, coupled with an allylic alcohol moiety. This structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical research. Its CAS number 2228578-80-9 ensures precise identification in regulatory and scientific databases, addressing the growing demand for traceability in chemical supply chains.

In recent years, the demand for halogenated aromatic compounds like 1-(3-bromo-5-chloro-2-methoxyphenyl)prop-2-en-1-ol has surged due to their role in designing bioactive molecules. Researchers frequently search for "synthesis of bromo-chloro methoxy phenyl derivatives" or "applications of allylic alcohols in drug discovery," reflecting its relevance in modern medicinal chemistry. The compound’s electron-rich aromatic system and reactive hydroxyl group enable diverse transformations, such as cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

From an industrial perspective, CAS 2228578-80-9 aligns with trends toward high-value fine chemicals. Its potential as a building block for crop protection agents or pharmaceutical scaffolds is underscored by patents exploring its use in kinase inhibitors or antifungal agents. SEO-optimized queries like "buy 3-bromo-5-chloro-2-methoxyphenyl derivatives" or "suppliers of CAS 2228578-80-9" highlight commercial interest, driven by the need for reliable sourcing in R&D.

The compound’s physicochemical properties—such as solubility in polar organic solvents and stability under inert conditions—are critical for laboratory handling. Analytical techniques like HPLC and NMR are essential for purity verification, a concern frequently raised in forums discussing "quality control of halogenated aromatics." These discussions often tie into broader themes of chemical safety and regulatory compliance, though the compound itself is not classified as hazardous under standard guidelines.

Innovations in catalytic asymmetric synthesis have further elevated the importance of 1-(3-bromo-5-chloro-2-methoxyphenyl)prop-2-en-1-ol, particularly in constructing chiral centers. This resonates with the pharmaceutical industry’s focus on enantioselective catalysis, a trending topic in AI-driven drug design platforms. Searches for "chiral allylic alcohols in API synthesis" or "CAS 2228578-80-9 price trends" reflect its economic and scientific dual significance.

In conclusion, 1-(3-bromo-5-chloro-2-methoxyphenyl)prop-2-en-1-ol (CAS No. 2228578-80-9) exemplifies the intersection of structural versatility and industrial applicability. Its role in advancing green chemistry and precision medicine ensures sustained interest, while SEO-friendly terms like "bromo-chloro methoxy phenyl alcohol uses" cater to both academic and commercial audiences. As research evolves, this compound is poised to remain a key player in synthetic organic chemistry.